6-[(E)-(1-Aminoethylidene)amino]-2-hydroxyhexanoic acid

Specification

• CAS No.: 674303-24-3
• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 6-(1-aminoethylideneamino)-2-hydroxyhexanoic acid
• Standard InChI: InChI=1S/C8H16N2O3/c1-6(9)10-5-3-2-4-7(11)8(12)13/h7,11H,2-5H2,1H3,(H2,9,10)(H,12,13)
• Standard InChI Key: OMXTYLPLAJGGEE-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCCCC(C(=O)O)O)N

Introduction

Synthesis Pathway

The synthesis of this compound typically involves the following steps:

• Starting Materials:

  • A hexanoic acid derivative is used as the base structure.

  • Aminoethylidene precursors are introduced via condensation reactions.

• Key Reactions:

  • Condensation between the amino group and an aldehyde or ketone to form the imine linkage.

  • Introduction of the hydroxyl group through selective hydroxylation reactions.

• Purification:

  • Chromatographic techniques (e.g., HPLC) are employed to isolate the pure compound.

  • Spectroscopic methods such as NMR and IR confirm the structure.

Potential Applications

The compound’s unique structure opens avenues for research in various fields:

• Medicinal Chemistry:

  • Could serve as a scaffold for designing drugs targeting enzymes or receptors.

  • Potential applications in developing treatments for metabolic disorders.

• Biochemical Research:

  • May act as a probe to study enzyme mechanisms or protein-ligand interactions.

• Synthetic Biology:

  • Its incorporation into synthetic pathways could yield novel biomolecules with therapeutic properties.

Research Challenges

• Limited Data Availability: Current research lacks comprehensive studies on this compound’s pharmacokinetics and pharmacodynamics.

• Synthetic Complexity: The presence of multiple functional groups requires precise synthetic strategies to avoid side reactions.